Cas no 1261920-72-2 (3-(4-Cyanophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Cyanophenyl)-5-methoxybenzoic acid
• CAS No: 1261920-72-2
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD18319159
• CID: 2763557
• PubChem ID: 53225089
• Update Time: 2025-04-21

3-(4-Cyanophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Cyano-5-methoxy-[1,1'-biphenyl]-3-carboxylicacid
• CS-0209392
• 3-(4-CYANOPHENYL)-5-METHOXYBENZOIC ACID
• 4'-Cyano-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40688821
• SCHEMBL9938491
• 4'-Cyano-5-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319159
• 1261920-72-2
• BS-30494
• 3-(4-Cyanophenyl)-5-methoxybenzoic acid

• MDL： MFCD18319159
• Inchi： 1S/C15H11NO3/c1-19-14-7-12(6-13(8-14)15(17)18)11-4-2-10(9-16)3-5-11/h2-8H,1H3,(H,17,18)
• InChI Key： OYUAQCQKKWSPFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 253.07389321Da
• Monoisotopic Mass: 253.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.3Ų